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Compound of Interest

Compound Name: 2-Bromoanthracene

Cat. No.: B1280076

An In-depth Technical Guide to the Safe Handling of 2-Bromoanthracene

For researchers, scientists, and drug development professionals, a comprehensive
understanding of chemical safety and handling is paramount. This guide provides a detailed
overview of the safety data and handling precautions for 2-Bromoanthracene (CAS No. 7321-
27-9), a compound frequently utilized in organic electronics and as a building block in
pharmaceutical synthesis.[1]

Chemical and Physical Properties

2-Bromoanthracene is a brominated polycyclic aromatic hydrocarbon.[1] It typically appears
as a pale yellow to brown solid in powder or crystal form.[1][2] A summary of its key physical
and chemical properties is presented below.
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Property

Value

Molecular Formula

C1aHsBI1][3][4]

Molecular Weight 257.13 g/mol [1][4][5]
Melting Point 220 °C[1][21[3114]
Boiling Point ~389.7 °C at 760 mmHg[1][3][4][5]
Flash Point ~190.3 °C[3][4][5]
Density ~1.48 g/cm3[3][4][5]
Slightly soluble in Chloroform, Sparingly soluble
Solubility in DMSO, Very slightly soluble in Methanol.[1][3]

[4]

Vapor Pressure

0 mmHg at 25°C[3][4]

Appearance

Pale Yellow to Yellow Green to Brown Solid[1][2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Bromoanthracene is classified as a hazardous substance.[2][6] The primary hazards
are associated with irritation to the skin, eyes, and respiratory system.[2][7]

Hazard Classification GHS Category Hazard Statement

H315: Causes skin irritation[2]
[6]

Skin Corrosion/Irritation Category 2[2][6][8][9]

Serious Eye Damage/Eye H319: Causes serious eye
Category 2 / 2A[2][6][8][10]

Irritation irritation[2][6]

H335: May cause respiratory
irritation[2][6]

Specific target organ toxicity —
] Category 3[2][6][9]
Single exposure

o Category 4 (Reported by some )
Acute toxicity, oral H302: Harmful if swallowed[6]

sources)
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GHS Label Elements:
e Pictogram: GHSO07 (Exclamation Mark)[2]
 Signal Word: Warning[2][6][8][10]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is essential when working with 2-Bromoanthracene to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust or vapors.[7][8][11]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.
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PPE Type

Specification

Eye Protection

Wear chemical safety goggles or glasses with
side shields that are tested and approved under
government standards such as EN166 (EU) or
NIOSH (US).[2][12]

Hand Protection

Handle with appropriate chemical-resistant
gloves (e.g., nitrile). Gloves must be inspected
before use and removed using the proper

technique to avoid skin contact.[2][13]

Body Protection

Wear a lab coat or other protective clothing to

prevent skin exposure.[7][13]

Respiratory Protection

If engineering controls are insufficient or a risk
assessment indicates the need, use a
NIOSH/MSHA or European Standard EN 149
approved respirator with an appropriate
particulate filter (e.g., N99 or P2).[2][7]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[8][11]

e Avoid breathing dust.[7]

e Do not ingest the chemical.

e Wash hands and any exposed skin thoroughly after handling, before breaks, and at the end

of the workday.[2][7][]

o Keep the substance away from food and drink.[2]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[7]

» Keep the container tightly closed and sealed in a dry environment.[4][7]

© 2025 BenchChem. All rights reserved.

4/11 Tech Support


https://downloads.ossila.com/msds/2-bromoanthracene.pdf
https://www.coloradocollege.edu/academics/dept/chemistry/docs/safety-files/Organic%20Chemistry%20Laboratory%20Regulations%2030-Aug-2016.pdf
https://downloads.ossila.com/msds/2-bromoanthracene.pdf
https://www.csub.edu/chemistry/_files/Topic1_Safety.pdf
https://www.fishersci.com/store/msds?partNumber=AC454880010&productDescription=2-BROMOANTHRACENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.csub.edu/chemistry/_files/Topic1_Safety.pdf
https://downloads.ossila.com/msds/2-bromoanthracene.pdf
https://www.fishersci.com/store/msds?partNumber=AC454880010&productDescription=2-BROMOANTHRACENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B2616_EU_6N.pdf
https://labchem-wako.fujifilm.com/sds/W01W0102-1977JGHEEN.pdf
https://www.fishersci.com/store/msds?partNumber=AC454880010&productDescription=2-BROMOANTHRACENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://downloads.ossila.com/msds/2-bromoanthracene.pdf
https://www.fishersci.com/store/msds?partNumber=AC454880010&productDescription=2-BROMOANTHRACENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B2616_EU_6N.pdf
https://downloads.ossila.com/msds/2-bromoanthracene.pdf
https://www.fishersci.com/store/msds?partNumber=AC454880010&productDescription=2-BROMOANTHRACENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lookchem.com/casno7321-27-9.html
https://www.fishersci.com/store/msds?partNumber=AC454880010&productDescription=2-BROMOANTHRACENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Store away from incompatible materials, such as strong oxidizing agents.[7]

Preparation

%tep 1

Don PPE
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}tep 2

Verify Engineering Controls
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Weigh/Transfer

2-Bromoanthracene

Post-Handling
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Y
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Fig. 1: Laboratory Handling Workflow for Hazardous Solids
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Caption: Fig. 1: Laboratory Handling Workflow for Hazardous Solids

Emergency and First Aid Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If feeling unwell, seek

medical advice/attention.[2][7]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes. If skin
irritation occurs, get medical advice/attention.
Remove contaminated clothing and wash it
before reuse.[2][7][8][10]

Eye Contact

Rinse cautiously and immediately with plenty of
water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. If eye irritation
persists, get medical advice/attention.[2][7][8]
[10]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Get medical attention if symptoms
occur.[2][7][10]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment as required. Ensure adequate

ventilation and keep unprotected personnel away. Avoid dust formation.[7][10]

» Environmental Precautions: Prevent the product from entering drains or the environment.[2]

[7]
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¢ Containment and Cleanup: Sweep up the spilled substance while avoiding dust generation. A
vacuum equipped with a HEPA filter is preferable where practical. Place the material into a
suitable, labeled container for disposal.[2][7][10] Dispose of the waste in accordance with

local, state, or national legislation.[2]

Alert Personnel
& Evacuate Area

l

Assess Spill Size
& Hazard

Contain & Clean Up Contact Emergency
(Use appropriate PPE) Response Team

Dispose of Waste
Properly

Report Incident

Fig. 2: Chemical Spill Response Workflow

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://downloads.ossila.com/msds/2-bromoanthracene.pdf
https://www.fishersci.com/store/msds?partNumber=AC454880010&productDescription=2-BROMOANTHRACENE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/R493_SDS.pdf
https://downloads.ossila.com/msds/2-bromoanthracene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Fig. 2: Chemical Spill Response Workflow

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic
gases, including carbon oxides and hydrogen bromide.[2][7][10]

o Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[2][7][10]

Toxicological and Ecological Information

» Toxicology: The toxicological properties of 2-Bromoanthracene have not been fully
investigated.[7] However, available data indicates it causes skin, eye, and respiratory
irritation.[2][7] Some research suggests it may have antitumor properties and the ability to
induce DNA damage.[1]

» Ecotoxicity: Ecotoxicological data is largely unavailable. It is advised to avoid release into the
environment.[2][7]

o Persistence and Degradability: This substance is not considered to be persistent,
bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB).[2]
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Fig. 3: Hazard Management Logic
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Caption: Fig. 3: Hazard Management Logic

This guide is intended to provide a comprehensive overview for the safe handling of 2-

Bromoanthracene. Users should always consult the most current Safety Data Sheet (SDS)
provided by their supplier before use and adhere to all institutional and regulatory safety
guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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